3-(1,3-benzodioxol-5-yl)-2-methylpropanal thiosemicarbazone

• IUPAC Name: [(E)-[3-(1,3-benzodioxol-5-yl)-2-methylpropylidene]amino]thiourea
• InChI: InChI=1S/C12H15N3O2S/c1-8(6-14-15-12(13)18)4-9-2-3-10-11(5-9)17-7-16-10/h2-3,5-6,8H,4,7H2,1H3,(H3,13,15,18)/b14-6+
• InChI Key: DUTBEYLPBDOFHJ-MKMNVTDBSA-N
• Canonical SMILES: CC(CC1=CC2=C(C=C1)OCO2)C=NNC(=S)N
• Isomeric SMILES: CC(CC1=CC2=C(C=C1)OCO2)/C=N/NC(=S)N
• Molecular Formula: C12H15N3O2S
• Molecular Weight: 265.33 g/mol

Description

3-(1,3-benzodioxol-5-yl)-2-methylpropanal thiosemicarbazone, also known as BTSM, is a molecule that has been studied for its potential use in various scientific research applications. This compound has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of 3-(1,3-benzodioxol-5-yl)-2-methylpropanal thiosemicarbazone is not fully understood, but it is thought to involve the inhibition of various enzymes and proteins involved in cell signaling and metabolism. This leads to the induction of apoptosis in cancer cells and the inhibition of pathogen growth in infectious disease research.
Biochemical and Physiological Effects
3-(1,3-benzodioxol-5-yl)-2-methylpropanal thiosemicarbazone has been shown to have a range of biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of pathogen growth, and the potential as a neuroprotective agent. Additionally, 3-(1,3-benzodioxol-5-yl)-2-methylpropanal thiosemicarbazone has been shown to have antioxidant activity and to be able to modulate the immune response.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(1,3-benzodioxol-5-yl)-2-methylpropanal thiosemicarbazone in lab experiments is its potential as a multi-targeted agent, meaning it can affect multiple pathways and targets within a cell. Additionally, 3-(1,3-benzodioxol-5-yl)-2-methylpropanal thiosemicarbazone has been shown to have low toxicity in animal studies. However, one limitation of using 3-(1,3-benzodioxol-5-yl)-2-methylpropanal thiosemicarbazone in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on 3-(1,3-benzodioxol-5-yl)-2-methylpropanal thiosemicarbazone. One area of interest is its potential as a therapeutic agent in cancer treatment, either alone or in combination with other drugs. Additionally, further study is needed to fully understand the mechanism of action of 3-(1,3-benzodioxol-5-yl)-2-methylpropanal thiosemicarbazone and its potential as a neuroprotective agent. Finally, there is potential for the development of new derivatives of 3-(1,3-benzodioxol-5-yl)-2-methylpropanal thiosemicarbazone with improved solubility and potency.

Synthesis Methods

3-(1,3-benzodioxol-5-yl)-2-methylpropanal thiosemicarbazone can be synthesized through a multi-step process involving the reaction of 3-(1,3-benzodioxol-5-yl)-2-methylpropanal with thiosemicarbazide. The resulting compound can then be purified through various methods, such as recrystallization or column chromatography.

Scientific Research Applications

3-(1,3-benzodioxol-5-yl)-2-methylpropanal thiosemicarbazone has been studied for its potential use in various scientific research applications, including cancer research, infectious disease research, and neuroscience research. In cancer research, 3-(1,3-benzodioxol-5-yl)-2-methylpropanal thiosemicarbazone has been shown to have anti-tumor activity by inducing apoptosis in cancer cells. In infectious disease research, 3-(1,3-benzodioxol-5-yl)-2-methylpropanal thiosemicarbazone has been shown to have activity against various pathogens, including bacteria and viruses. In neuroscience research, 3-(1,3-benzodioxol-5-yl)-2-methylpropanal thiosemicarbazone has been shown to have potential as a neuroprotective agent.